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Compound of Interest

Compound Name: Azido-PEG4-alcohol

Cat. No.: B1666432 Get Quote

Azido-PEG4-alcohol is a bifunctional molecule featuring a terminal azide group and a hydroxyl

group, separated by a four-unit polyethylene glycol (PEG) spacer.[1][2][3] The azide group is a

key functional group for "click chemistry," a set of bio-orthogonal reactions that enable the

efficient and specific ligation of molecules.[2][4] The hydroxyl group offers a potential site for

further chemical modification.[2][3]

NHS-PEG4-azide is a heterobifunctional crosslinker that contains an N-hydroxysuccinimide

(NHS) ester at one end and an azide group at the other, also connected by a PEG4 spacer.[5]

[6] The NHS ester is a highly reactive group that specifically targets primary amines on proteins

and other biomolecules to form stable amide bonds.[7][8][9][10]

Head-to-Head Comparison: Key Performance
Indicators
The choice between Azido-PEG4-alcohol and NHS-PEG4-azide hinges on the specific

application, the nature of the molecule to be modified, and the desired reaction workflow. The

following table summarizes their key characteristics.
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Feature Azido-PEG4-alcohol NHS-PEG4-azide

Reactive Groups Azide (-N₃), Hydroxyl (-OH)
N-Hydroxysuccinimide (NHS)

Ester, Azide (-N₃)

Primary Target Alkynes (via click chemistry) Primary amines (-NH₂)

Reaction Type
Click Chemistry (e.g., CuAAC,

SPAAC)
Amine acylation

Reaction pH Not strictly pH-dependent Optimal at pH 7.2-8.5[7][9]

Stability

Azide group is highly stable.

[11] Stable for weeks at

ambient temperature and long-

term at -20°C.[3]

NHS ester is moisture-

sensitive and prone to

hydrolysis, especially at higher

pH.[7][9][12]

Solubility
Soluble in water and common

organic solvents like DMSO.[1]

The PEG spacer enhances the

aqueous solubility of the

conjugated molecule.[5]

Common Applications

Surface modification,

nanoparticle functionalization,

synthesis of PROTACs,

introduction of azide for

subsequent click chemistry.[1]

[4][13]

Protein and antibody labeling,

peptide modification,

bioconjugation to amine-

containing surfaces.[5][6][14]

Chemical Structures and Reaction Mechanisms
The distinct functionalities of Azido-PEG4-alcohol and NHS-PEG4-azide dictate their reaction

pathways and applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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